Cas no 2167191-84-4 (5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2167191-84-4
• MF: C₁₀H₉ClFNO₂
• MW: 229.64
• CID: 5305179
• Update Time: 2025-11-01

5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C10H9ClFNO2/c11-8-2-6(12)1-5-4-13-9(10(14)15)3-7(5)8/h1-2,9,13H,3-4H2,(H,14,15)
• InChI Key： PIHMKFFIJZCHAW-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Cl)=CC(F)=C2)CC(C(O)=O)N1

Additional information on 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Research Brief on 5-Chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 2167191-84-4)

The compound 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2167191-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tetrahydroisoquinoline scaffold and the presence of halogen substituents, make it a versatile building block for the design of compounds targeting various biological pathways. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and multicomponent reactions, to efficiently produce this compound with high enantiomeric purity.

In terms of pharmacological activity, preliminary investigations suggest that derivatives of 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibit promising inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed potent activity against monoamine oxidase B (MAO-B), a target implicated in Parkinson's disease. The fluorine and chlorine substituents were found to enhance binding affinity and metabolic stability, underscoring the importance of halogenation in drug design.

Further research has explored the compound's potential in oncology. A recent preprint article (2024) reported that 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives could modulate the activity of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation. These findings open new avenues for developing epigenetic therapies for cancer, particularly in cases where traditional treatments have failed. The compound's ability to penetrate the blood-brain barrier also makes it a candidate for targeting brain tumors.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid-based therapeutics. Current efforts are focused on structure-activity relationship (SAR) studies to identify modifications that enhance efficacy while minimizing off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-chloro-7-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in treating complex diseases. The integration of computational modeling and high-throughput screening techniques will likely play a pivotal role in advancing this field.